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Compound of Interest
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Cat. No.: B1329950 Get Quote

In-Depth Technical Guide to Basic Yellow 40
For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Yellow 40, a fluorescent dye belonging to the coumarin class, is a compound of

significant interest across various scientific disciplines. Its intense yellow-green fluorescence

under ultraviolet and blue light has led to its widespread use in forensic science for the

enhancement of latent fingerprints developed with cyanoacrylate. Beyond forensics, its

photophysical properties make it a valuable tool in the development of fluorescent probes and

as a dye in various industrial applications. This technical guide provides a comprehensive

overview of the molecular structure, chemical formula, physicochemical properties, and

experimental protocols related to Basic Yellow 40.

Molecular Structure and Formula
The molecular identity of Basic Yellow 40 is well-established. The compound's systematic

IUPAC name is 7-(diethylamino)-3-(1,3-dimethylbenzimidazol-3-ium-2-yl)chromen-2-

one;chloride. This nomenclature accurately describes its heterocyclic structure, which consists

of a coumarin backbone, a diethylamino substituent, and a dimethylbenzimidazolium moiety.

The chemical formula for Basic Yellow 40 is C₂₂H₂₄ClN₃O₂.[1][2] This formula corresponds to

a molecular weight of approximately 397.9 g/mol .[1][2]
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The two-dimensional chemical structure of Basic Yellow 40 is depicted below:
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Caption: Molecular structure of Basic Yellow 40.

Physicochemical Properties
A summary of the key quantitative data for Basic Yellow 40 is presented in the table below. It

is important to note that there are some discrepancies in the reported melting points in the

literature, which may be due to different experimental conditions or sample purities.
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Property Value Source(s)

Molecular Formula C₂₂H₂₄ClN₃O₂ [1][2]

Molecular Weight 397.9 g/mol [1][2]

Appearance
Yellow to orange-yellow

crystalline powder
[3]

Melting Point 210-211 °C or 349.84 °C [1]

Solubility

Soluble in water, methanol,

ethanol, and acetic acid.

Insoluble in petroleum ether. A

value of 50 g/L in water/acetic

acid has been reported.

[1][4][5]

Wavelength of Max. Absorption

(λmax)
432-436 nm (in solution) [3]

Flash Point 13 °C [1]

Density 0.41 g/cm³ [1]

Experimental Protocols
Synthesis of Basic Yellow 40
The synthesis of Basic Yellow 40 involves the condensation of 1,3-Dimethyl-1H-

benzo[d]imidazol-2(H)-one with 7-(diethylamino)coumarin, followed by conversion to the

chloride salt. While a detailed, peer-reviewed synthesis protocol is not readily available in the

public domain, a general procedure based on the synthesis of similar coumarin-benzimidazole

dyes is outlined below. This should be considered a representative method and may require

optimization.

Reaction Scheme:
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Reactants

Reaction Conditions Product

1,3-Dimethyl-1H-benzo[d]imidazol-2(3H)-one

Condensation
(e.g., POCl₃, heat)

7-(Diethylamino)coumarin

Basic Yellow 40
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Caption: General synthesis scheme for Basic Yellow 40.

Experimental Procedure (Illustrative):

Condensation: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 1,3-Dimethyl-1H-benzo[d]imidazol-2(3H)-one (1 equivalent) and 7-

(diethylamino)coumarin (1 equivalent) in a suitable solvent such as phosphoryl chloride

(POCl₃) or a high-boiling point organic solvent like N,N-dimethylformamide (DMF).

Heating: Heat the reaction mixture to a temperature between 80-120 °C and maintain for

several hours (typically 2-6 hours), monitoring the reaction progress by thin-layer

chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. If phosphoryl

chloride was used as the solvent, it is carefully quenched by slowly adding the reaction

mixture to ice water.

Precipitation and Filtration: The crude product will precipitate out of the aqueous solution.

Collect the solid by vacuum filtration and wash it thoroughly with water to remove any

unreacted starting materials and inorganic byproducts.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water or acetonitrile, to yield the pure Basic Yellow 40 chloride salt.

Characterization: Confirm the identity and purity of the synthesized compound using

analytical techniques such as NMR spectroscopy, mass spectrometry, and melting point
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determination.

Forensic Protocol for Latent Fingerprint Enhancement
Basic Yellow 40 is a highly effective stain for cyanoacrylate-fumed latent prints on non-porous

surfaces. The following protocol details the preparation of the working solution and the

application procedure.

Workflow for Fingerprint Enhancement:

Preparation Development

Staining

Visualization

Prepare Basic Yellow 40
Working Solution

Apply Basic Yellow 40
(Immerse or Spray)

Develop Latent Prints
with Cyanoacrylate Fuming

Rinse with Water

Air Dry

Examine under Forensic
Light Source (450-485 nm)

Photograph with
Yellow/Orange Filter
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Caption: Workflow for latent fingerprint enhancement using Basic Yellow 40.

Preparation of Working Solution:

Dissolve 1 gram of Basic Yellow 40 powder in 500 mL of methanol. Stir or agitate until the

dye is fully dissolved. Store the solution in a tightly sealed, light-protected container.

Application Protocol:

Cyanoacrylate Fuming: The surface bearing the latent prints must first be treated with

cyanoacrylate (superglue) fuming to polymerize the latent print residue.

Application of Basic Yellow 40:

Immersion: Immerse the object in the Basic Yellow 40 working solution for approximately

30-60 seconds.

Spraying: Alternatively, the working solution can be sprayed onto the surface using a fine

mist sprayer. Ensure even coverage of the area of interest.

Rinsing: Gently rinse the surface with a stream of cool tap water to remove excess dye.

Drying: Allow the object to air dry completely or use a gentle stream of cool air.

Visualization: Examine the treated surface under a forensic light source in the wavelength

range of 450-485 nm. Use yellow or orange colored viewing goggles to visualize the

fluorescent prints.

Photography: Photograph the developed prints using a camera equipped with a yellow or

orange filter corresponding to the viewing goggles.

Safety and Handling
Basic Yellow 40 should be handled with appropriate safety precautions. It is a fine powder that

can be easily inhaled, and the methanolic solution is flammable and toxic.
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Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling the powder and its solutions.

Ventilation: Use a fume hood when preparing and using the methanolic solution to avoid

inhalation of vapors.

Fire Safety: Keep away from open flames and other ignition sources.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
Basic Yellow 40 is a versatile fluorescent dye with significant applications in forensic science

and other fields. This technical guide has provided a detailed overview of its molecular

structure, physicochemical properties, and established experimental protocols. For researchers

and professionals in drug development, the fluorescent properties of Basic Yellow 40 may

offer opportunities for the development of novel assays and imaging agents. It is crucial to

adhere to safety guidelines when handling this compound and its solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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